Cas no 102225-88-7 ((S)-(-)-Stericol)

• Product Name: (S)-(-)-Stericol
• CAS No: 102225-88-7
• MF: C₁₇H₂₈O
• MW: 248.403625488281
• MDL: MFCD09836213
• CID: 124980
• PubChem ID: 10890276
• Update Time: 2025-11-02

(S)-(-)-Stericol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-2,4,6-tris(1-methylethyl)-,(aS)-
• (1S)-1-[2,4,6-tri(propan-2-yl)phenyl]ethanol
• (S)-(-)-STERICOL
• (S)-(?)-1-(2,4,6-Triisopropylphenyl)ethanol
• FS-0002
• (S)-(-)-1-(2,4,6-Triisopropylphenyl)ethanol
• (S)-(-)-1-(2,4,6-Triisopropylphenyl)ethanol, >=98.5% (HPLC)
• CEA22588
• (1S)-1-[2,4,6-Tri(propan-2-yl)phenyl]ethan-1-ol
• (S)-(^')-1-(2,4,6-Triisopropylphenyl)ethanol
• 102225-88-7
• Benzenemethanol, alpha-methyl-2,4,6-tris(1-methylethyl)-, (alphaS)-
• (1S)-1-[2,4,6-tris(propan-2-yl)phenyl]ethan-1-ol
• J-502334
• (S)-1-(2,4,6-triisopropylphenyl)ethan-1-ol
• MFCD09836213
• (S)-1-(2,4,6-Triisopropylphenyl)ethanol
• CS-0439909
• AKOS016340203
• DTXSID40447339
• (1S)-1-(2,4,6-triisopropylphenyl)ethanol
• (S)-(-)-Stericol

• MDL： MFCD09836213
• Inchi： 1S/C17H28O/c1-10(2)14-8-15(11(3)4)17(13(7)18)16(9-14)12(5)6/h8-13,18H,1-7H3/t13-/m0/s1
• InChI Key： VYKPQIIFUMKNLF-ZDUSSCGKSA-N
• SMILES： O[C@@H](C)C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 248.21400
• Monoisotopic Mass: 248.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: 82-86 °C
• Boiling Point: 294.2±8.0 °C at 760 mmHg
• Flash Point: 132.7±8.9 °C
• PSA: 20.23000
• LogP: 5.11010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(S)-(-)-Stericol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-(-)-Stericol

Exploring the Versatile Applications and Properties of (S)-(-)-Stericol (CAS No. 102225-88-7)

In the realm of chiral compounds, (S)-(-)-Stericol (CAS No. 102225-88-7) stands out as a molecule of significant interest due to its unique stereochemical properties and broad applicability. This enantiomerically pure compound is widely utilized in pharmaceuticals, agrochemicals, and specialty chemicals, making it a focal point for researchers and industry professionals alike. The growing demand for enantioselective synthesis and high-purity chiral intermediates has further amplified the importance of (S)-(-)-Stericol in modern chemistry.

The molecular structure of (S)-(-)-Stericol features a stereocenter that imparts distinct optical activity, a characteristic highly valued in asymmetric synthesis. Its CAS No. 102225-88-7 serves as a unique identifier, ensuring precise communication across scientific and commercial platforms. Recent advancements in chiral separation technologies have made (S)-(-)-Stericol more accessible, enabling its use in cutting-edge applications such as drug development and material science.

One of the most compelling aspects of (S)-(-)-Stericol is its role in the pharmaceutical industry. As regulatory agencies increasingly emphasize the importance of enantiomeric purity in active pharmaceutical ingredients (APIs), compounds like (S)-(-)-Stericol have gained prominence. Researchers are exploring its potential as a building block for novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. The ability of (S)-(-)-Stericol to interact selectively with biological targets makes it invaluable for designing more effective and safer drugs.

Beyond pharmaceuticals, (S)-(-)-Stericol finds applications in agrochemicals, where its chiral properties enhance the efficacy and environmental compatibility of pesticides and herbicides. The trend toward sustainable agriculture has driven interest in enantiomerically pure agrochemicals, positioning (S)-(-)-Stericol as a key player in this evolving market. Additionally, its use in specialty chemicals, such as liquid crystals and advanced polymers, highlights its versatility across multiple industries.

The synthesis and purification of (S)-(-)-Stericol require specialized expertise, often involving techniques like chiral chromatography or enzymatic resolution. These methods ensure the high enantiomeric excess (ee) demanded by end-users, particularly in sensitive applications like drug formulation. Innovations in catalytic asymmetric synthesis are also contributing to more cost-effective production of (S)-(-)-Stericol, addressing scalability challenges while maintaining quality.

Market dynamics for (S)-(-)-Stericol reflect broader trends in the fine chemicals sector. With the global chiral chemicals market projected to grow steadily, demand for high-purity enantiomers like (S)-(-)-Stericol is expected to rise. Companies specializing in custom synthesis and contract manufacturing are expanding their capabilities to meet this demand, offering tailored solutions for clients in pharmaceuticals and beyond.

For researchers and procurement specialists seeking reliable sources of (S)-(-)-Stericol, verifying the CAS No. 102225-88-7 is crucial to ensure product authenticity. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and optical rotation values, to confirm the compound's identity and purity. As the scientific community continues to explore the potential of chiral compounds, (S)-(-)-Stericol remains a molecule of enduring relevance and promise.